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Compound of Interest

Compound Name: 2-(2-phenylethyl)benzamide

Cat. No.: B5242567

Get Quote

Executive Summary
ortho-(2-Phenylethyl)benzamide (CAS: 36795-31-0) is a disubstituted benzene derivative

featuring a primary amide group at position 1 and a 2-phenylethyl chain at position 2. Unlike its

more common isomer, N-phenethylbenzamide (a known impurity of Solifenacin), this

compound serves as a critical carbon-framework precursor for dihydroisoquinolin-1(2H)-ones

and related alkaloid scaffolds.

This guide delineates the structural architecture, validated synthetic pathways, and medicinal

utility of the ortho-isomer, providing researchers with the precise data required for scaffold

utilization in drug discovery.

Chemical Identity & Structural Architecture[1]
Nomenclature & Identification
It is imperative to distinguish the ortho-substituted isomer (C-linked) from the N-substituted

isomer (N-linked).
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Feature
ortho-(2-

Phenylethyl)benzamide

(Target)

N-(2-Phenylethyl)benzamide

(Common Isomer)

CAS Number 36795-31-0 3278-14-6

IUPAC Name 2-(2-phenylethyl)benzamide N-(2-phenylethyl)benzamide

Connectivity
Ring C2 attached to Ethyl

chain

Amide Nitrogen attached to

Ethyl chain

Formula C₁₅H₁₅NO C₁₅H₁₅NO

Mol.[1][2][3][4][5][6][7] Weight 225.29 g/mol 225.29 g/mol

SMILES NC(=O)c1ccccc1CCc2ccccc2 O=C(c1ccccc1)NCCc2ccccc2

Structural Analysis
The molecule consists of two benzene rings connected by a flexible ethylene (-CH2-CH2-)

bridge, with a primary amide group locked in the ortho position relative to the bridge.

Conformational Flexibility: The ethylene bridge allows the distal phenyl ring to adopt multiple

conformations relative to the benzamide core. However, steric repulsion between the amide

carbonyl and the ortho-methylene group restricts rotation, favoring a twisted conformation

that minimizes A(1,3) strain.

Intramolecular Interactions: The primary amide protons (

) can act as hydrogen bond donors. In the ortho configuration, there is a potential for weak

-hydrogen bonding between the amide protons and the distal phenyl ring if the chain folds
back (a "scorpion" conformation), though this is solvent-dependent.

Synthetic Pathways[5]
The synthesis of ortho-(2-phenylethyl)benzamide requires constructing the carbon-carbon bond

at the ortho position or modifying a pre-existing ortho-substituted scaffold.
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Route A: The Heck Coupling & Hydrogenation
(Preferred)
This route is favored for its modularity, allowing different styrene derivatives to be coupled to

the benzamide core.

Step 1: Heck Coupling Reaction of 2-iodobenzamide with styrene using a Palladium catalyst

yields (E)-2-styrylbenzamide.

Reagents:

(5 mol%),

,

, DMF,

.

Mechanism:[4] Oxidative addition of Pd(0) to the aryl iodide, syn-insertion of styrene, and

-hydride elimination.

Step 2: Catalytic Hydrogenation Reduction of the alkene moiety to the alkane.

Reagents:

(1 atm), 10% Pd/C, MeOH/EtOAc.

Outcome: Quantitative conversion to 2-(2-phenylethyl)benzamide.[1]

Route B: Amidation of 2-(2-Phenylethyl)benzoic Acid
This route utilizes the carboxylic acid precursor, which may be derived from the reduction of

phthalides or ortho-lithiation strategies.

Activation: Convert 2-(2-phenylethyl)benzoic acid to the acid chloride using thionyl chloride (

) or oxalyl chloride.
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Amidation: Treat the crude acid chloride with aqueous ammonia (

) or ammonia gas in dichloromethane.

Visualization of Synthesis Logic

Reaction Type

2-Iodobenzamide (E)-2-Styrylbenzamide
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Styrene
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SOCl2
Reflux
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Amidation

C-C Bond Formation
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Figure 1: Convergent synthetic pathways for the production of ortho-(2-phenylethyl)benzamide.

Medicinal Chemistry & Applications
Isoquinolinone Precursor
The primary utility of ortho-(2-phenylethyl)benzamide lies in its ability to undergo cyclization to

form 3,4-dihydroisoquinolin-1(2H)-one derivatives.

Mechanism: Oxidative cyclization (often metal-catalyzed) or Hofmann-type rearrangements

can engage the amide nitrogen with the ethyl side chain (typically requiring functionalization

of the chain, e.g., via radical pathways) to close the ring.

Pharmacophore Scaffold
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The 2-phenylethylbenzamide motif mimics the spatial arrangement of the biphenyl and

benzamide pharmacophores found in:

Kinase Inhibitors: Used as a linker in Type II kinase inhibitors where the amide forms key H-

bonds with the hinge region or the DFG motif.

GPCR Ligands: The flexible linker allows the two aromatic systems to occupy adjacent

hydrophobic pockets in receptors such as the Dopamine D2 or Muscarinic receptors.

Analytical Characterization Profile
To validate the synthesis of ortho-(2-phenylethyl)benzamide, the following spectral data is

expected.
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Technique
Expected Signal /
Characteristic

Assignment

¹H NMR (DMSO-d₆) 7.20–7.50 (m, 9H)
Aromatic protons (Benzamide

+ Phenyl)

7.60, 8.00 (br s, 2H)

Amide

protons (distinct broad

singlets)

2.80–2.95 (m, 4H)

Ethylene bridge (

), typically two multiplets

¹³C NMR ~170 ppm
Carbonyl (

)

~35–38 ppm
Aliphatic carbons (Methylene

bridge)

IR Spectroscopy 3350, 3180 cm⁻¹
N-H stretching (Primary amide

doublet)

1650 cm⁻¹ C=O stretching (Amide I band)

Mass Spectrometry m/z 226.12 Protonated molecular ion

References
Chemical Identity:2-(2-phenylethyl)benzamide.[1][3][6][8][9][10][11] CAS Common

Chemistry.[1] CAS Registry Number: 36795-31-0.[8] Link

Synthetic Methodology (Heck/Reduction): Beletskaya, I. P., & Cheprakov, A. V. (2000). The

Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8),

3009–3066. Link

Related Isomer (Impurity Context):N-phenethylbenzamide (Solifenacin Impurity). PubChem

Compound Summary for CID 95083. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b5242567/docs?utm_src=pdf-body#technical-guide-chemical-structure-synthesis-of-ortho-2-phenylethyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/1271047
https://www.evitachem.com/product/evt-5695570
https://www.sigmaaldrich.com/SG/en/search/mfcd01034751?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=mfcd01034751&type=mdl_number
https://www.sigmaaldrich.com/JP/ja/search/benzamid?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=benzamid&type=product
https://www.sigmaaldrich.cn/CN/zh/search/n-cyclohexyl-benzamide?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=n-cyclohexyl%20benzamide&type=product_name
https://www.sigmaaldrich.com/HK/zh/search/n-%5B2-(2-phenylethyl)benzyl%5D-2-%5B2-(2-phenylethyl)phenyl%5Dacetamide-supplier?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=N-%5B2-%282-phenylethyl%29benzyl%5D-2-%5B2-%282-phenylethyl%29phenyl%5Dacetamide%20supplier&type=product
https://www.sigmaaldrich.cn/CN/zh/search/n-cyclohexyl-2-pyrrolidone?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=n-cyclohexyl-2-pyrrolidone&type=product_name
https://pubchem.ncbi.nlm.nih.gov/compound/1271047
https://www.sigmaaldrich.com/JP/ja/search/benzamid?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=benzamid&type=product
https://www.google.com/url?sa=E&q=https%3A%2F%2Fcommonchemistry.cas.org%2Fdetail%3Fcas_rn%3D36795-31-0
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr990305n
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F95083
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5242567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application (Thiazole Derivatives): Fancelli, D., et al. (2001). 2-Amino-thiazole derivatives,

process for their preparation, and their use as antitumor agents.[2][7][12] U.S. Patent

7,037,929.[2] (Cites 2-phenethylbenzamide as intermediate).[2][3][8][12] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b5242567/docs#technical-guide-chemical-structure-
synthesis-of-ortho-2-phenylethyl-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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